Cas no 2158-31-8 (Cycloheptanone oxime)
Cycloheptanone oxime structure
Product Name:Cycloheptanone oxime
CAS No:2158-31-8
MF:C7H13NO
MW:127.184221982956
MDL:MFCD00046508
CID:864288
PubChem ID:87566540
Update Time:2025-04-19
Cycloheptanone oxime Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone Oxime
- N-cycloheptylidenehydroxylamine
- Cycloheptanon-oxim
- Cycloheptanoxim
- N-hydroxycycloheptanimine
- Suberoxime
- Cycloheptanone, oxime
- C2O7M4H8YM
- OENGSNXUALAIFP-UHFFFAOYSA-N
- Cycloheptanoneoxime
- NSC80656
- NE11022
- N-[(1E)-cycloheptylidene]hydroxylamine
- InC
- CHEMBL92922
- DTXSID50175934
- Q27275111
- MFCD00046508
- EN300-39213
- DTXCID0098425
- NSC 80656
- NSC-80656
- CS-0449588
- SCHEMBL1022705
- AS-57363
- D89425
- UNII-C2O7M4H8YM
- AKOS008939754
- DB-045630
- CYCLOHEPTANONE OXIME [MI]
- 2158-31-8
- CAA15831
- Cycloheptanone oxime
-
- MDL： MFCD00046508
- Inchi： 1S/C7H13NO/c9-8-7-5-3-1-2-4-6-7/h9H,1-6H2
- InChI Key： OENGSNXUALAIFP-UHFFFAOYSA-N
- SMILES： O/N=C1/CCCCCC/1
Computed Properties
- Exact Mass: 127.10000
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 32.6
Experimental Properties
- Color/Form: liquid
- Density: 1,03 g/cm3
- Boiling Point: 152°C/20mmHg(lit.)
- Refractive Index: 1.5010-1.5040
- PSA: 32.59000
- LogP: 2.17080
- Solubility: Not determined
- Merck: 2722
Cycloheptanone oxime Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
Cycloheptanone oxime Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Cycloheptanone oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C989578-250mg |
Cycloheptanone Oxime |
2158-31-8 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C989578-500mg |
Cycloheptanone Oxime |
2158-31-8 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C989578-2.5g |
Cycloheptanone Oxime |
2158-31-8 | 2.5g |
$ 135.00 | 2022-06-06 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1543-5G |
Cycloheptanone Oxime |
2158-31-8 | >98.0%(GC) | 5g |
¥550.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UG805-5g |
Cycloheptanone oxime |
2158-31-8 | 98.0%(GC) | 5g |
￥981.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UG805-1g |
Cycloheptanone oxime |
2158-31-8 | 98.0%(GC) | 1g |
￥329.0 | 2022-05-30 | |
| Apollo Scientific | OR921124-1g |
Cycloheptanone oxime |
2158-31-8 | 95% | 1g |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR921124-5g |
Cycloheptanone oxime |
2158-31-8 | 95% | 5g |
£150.00 | 2025-02-20 | |
| Apollo Scientific | OR921124-25g |
Cycloheptanone oxime |
2158-31-8 | 95% | 25g |
£370.00 | 2025-02-20 | |
| abcr | AB140421-25 g |
Cycloheptanone oxime, 98%; . |
2158-31-8 | 98% | 25 g |
€326.20 | 2023-07-20 |
Cycloheptanone oxime Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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